Cas no 2229353-55-1 (tert-butyl N-{2-1-(aminomethyl)-3-hydroxycyclobutyl-4-methoxyphenyl}carbamate)

• Product Name: tert-butyl N-{2-1-(aminomethyl)-3-hydroxycyclobutyl-4-methoxyphenyl}carbamate
• CAS No: 2229353-55-1
• MF: C₁₇H₂₆N₂O₄
• MW: 322.399344921112
• CID: 6302058
• PubChem ID: 165696200
• Update Time: 2025-06-12

tert-butyl N-{2-1-(aminomethyl)-3-hydroxycyclobutyl-4-methoxyphenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{2-1-(aminomethyl)-3-hydroxycyclobutyl-4-methoxyphenyl}carbamate
• EN300-1889440
• tert-butyl N-{2-[1-(aminomethyl)-3-hydroxycyclobutyl]-4-methoxyphenyl}carbamate
• 2229353-55-1

• Inchi： 1S/C17H26N2O4/c1-16(2,3)23-15(21)19-14-6-5-12(22-4)7-13(14)17(10-18)8-11(20)9-17/h5-7,11,20H,8-10,18H2,1-4H3,(H,19,21)
• InChI Key： QLSSBKKKEUTZLR-UHFFFAOYSA-N
• SMILES： OC1CC(C2C=C(C=CC=2NC(=O)OC(C)(C)C)OC)(CN)C1

Computed Properties

• Exact Mass: 322.18925731g/mol
• Monoisotopic Mass: 322.18925731g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 415
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 93.8Ų

Additional information on tert-butyl N-{2-1-(aminomethyl)-3-hydroxycyclobutyl-4-methoxyphenyl}carbamate

Comprehensive Overview of tert-butyl N-{2-1-(aminomethyl)-3-hydroxycyclobutyl-4-methoxyphenyl}carbamate (CAS No. 2229353-55-1)

The compound tert-butyl N-{2-1-(aminomethyl)-3-hydroxycyclobutyl-4-methoxyphenyl}carbamate (CAS No. 2229353-55-1) is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structural features, including the cyclobutyl ring, aminomethyl group, and methoxyphenyl moiety, make it a promising candidate for drug discovery and development. Researchers are particularly interested in its potential applications as a protease inhibitor or kinase modulator, which aligns with current trends in targeting enzyme-related diseases.

In recent years, the demand for small-molecule therapeutics has surged, driven by advancements in precision medicine and personalized healthcare. The structural complexity of tert-butyl N-{2-1-(aminomethyl)-3-hydroxycyclobutyl-4-methoxyphenyl}carbamate allows for selective interactions with biological targets, a feature highly sought after in cancer research and neurodegenerative disease studies. Its carbamate group, in particular, is known for enhancing metabolic stability, a critical factor in drug design.

The synthesis of this compound involves multi-step organic reactions, often requiring chiral resolution techniques to achieve enantiomeric purity. This aspect is crucial for researchers exploring its structure-activity relationships (SAR), as even minor stereochemical variations can significantly impact biological efficacy. The hydroxycyclobutyl segment, for instance, is hypothesized to contribute to binding affinity in enzyme pockets, a topic frequently discussed in computational chemistry forums.

From an industrial perspective, scalability and green chemistry principles are increasingly applied to the production of such compounds. Innovations in flow chemistry and catalytic hydrogenation have reduced the environmental footprint of synthesizing tert-butyl N-{2-1-(aminomethyl)-3-hydroxycyclobutyl-4-methoxyphenyl}carbamate, addressing growing concerns about sustainable manufacturing. These advancements resonate with the pharmaceutical industry's shift toward ESG (Environmental, Social, and Governance) compliance.

Analytical characterization of this compound typically employs high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy. The presence of both aromatic and aliphatic regions in its structure necessitates advanced spectral interpretation techniques, a subject of interest in analytical method development circles. Researchers often query the optimal column selection and mobile phase conditions for its purification, reflecting practical challenges in the lab.

In the context of intellectual property, derivatives of tert-butyl carbamates frequently appear in patent filings related to G-protein-coupled receptor (GPCR) modulators. This highlights the compound's relevance in drug repurposing strategies, where existing molecular frameworks are adapted for new therapeutic indications. Such approaches are cost-effective and time-efficient, aligning with the pharmaceutical industry's focus on R&D productivity.

Emerging discussions in bioisosterism explore whether the hydroxycyclobutyl group in this compound could serve as a surrogate for traditional heterocyclic systems. This concept is pivotal in medicinal chemistry, where molecular tweaks aim to improve pharmacokinetics while retaining target engagement. Online forums frequently debate the ADME (Absorption, Distribution, Metabolism, Excretion) properties of such structurally novel compounds.

As the scientific community prioritizes open-access data, collaborative platforms have documented the crystallographic parameters of related compounds. These resources aid in molecular docking studies, enabling virtual screening campaigns that could accelerate the identification of tert-butyl N-{2-1-(aminomethyl)-3-hydroxycyclobutyl-4-methoxyphenyl}carbamate's therapeutic potential. Such initiatives reflect the growing intersection of cheminformatics and experimental pharmacology.